Cas no 195251-34-4 (b-Alanine, N-acetyl-N-butyl-)

• Product Name: b-Alanine, N-acetyl-N-butyl-
• CAS No: 195251-34-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 225754
• PubChem ID: 189750
• Update Time: 2025-04-19

b-Alanine, N-acetyl-N-butyl- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-acetyl-N-butyl-
• beta-Alanine, N-acetyl-N-butyl-
• .beta.-Alanine, N-acetyl-N-butyl-
• N-ACETYL-N-BUTYL-.BETA.-ALANINE
• N-Acetyl-N-butyl-beta-alanine
• Q27271117
• NS00126355
• UNII-8W99823D6I
• 8W99823D6I
• 195251-34-4
• 3-(Butylacetylamino)propionic acid
• DTXSID3041457
• SCHEMBL101699
• BUTYLACETYLAMINOPROPIONIC ACID

• Inchi： 1S/C9H17NO3/c1-3-4-6-10(8(2)11)7-5-9(12)13/h3-7H2,1-2H3,(H,12,13)
• InChI Key： WMAWRVIWKUQQNZ-UHFFFAOYSA-N
• SMILES： O=C(C)N(CCC(=O)O)CCCC

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61